Cas no 2138517-77-6 (methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate)

• Product Name: methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate
• CAS No: 2138517-77-6
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• CID: 6122307
• PubChem ID: 165483341
• Update Time: 2025-10-28

methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate
• 2138517-77-6
• EN300-1105060

• Inchi： 1S/C15H24O4/c1-15(2,3)9-11(16)8-12(14(18)19-4)13(17)10-6-5-7-10/h10,12H,5-9H2,1-4H3
• InChI Key： BHYWHZGTWAMWDX-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)CC(CC(C)(C)C)=O)C1CCC1

Computed Properties

• Exact Mass: 268.16745924g/mol
• Monoisotopic Mass: 268.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate

Methyl 2-Cyclobutanecarbonyl-6,6-Dimethyl-4-Oxoheptanoate (CAS No. 2138517-77-6): A Comprehensive Overview

Methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate (CAS No. 2138517-77-6) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This ester derivative features a unique combination of functional groups, including a cyclobutanecarbonyl moiety and a dimethyl-4-oxoheptanoate backbone, making it a valuable intermediate for synthetic applications. Researchers are increasingly interested in this compound due to its structural complexity and potential role in drug discovery.

The molecular structure of methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate incorporates both cyclic and acyclic components, which contribute to its versatility in organic synthesis. The presence of the cyclobutane ring introduces steric constraints that can influence reactivity, while the ester group provides a handle for further functionalization. These features make it an attractive building block for the development of novel bioactive molecules, particularly in the context of small-molecule drug discovery and medicinal chemistry.

Recent trends in pharmaceutical research have highlighted the importance of structurally diverse compounds like methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate. With the growing demand for targeted therapies and precision medicine, researchers are exploring unique molecular scaffolds that can interact with specific biological targets. The compound's multi-functional architecture makes it particularly relevant for these applications, as it offers multiple sites for modification and optimization.

From a synthetic chemistry perspective, CAS 2138517-77-6 presents interesting challenges and opportunities. The cyclobutanecarbonyl group is relatively uncommon in natural products, which makes synthetic derivatives like this compound valuable for structure-activity relationship studies. Chemists are particularly interested in how the ring strain of the cyclobutane moiety affects the compound's reactivity and potential biological activity. These investigations align with current interests in strain-release chemistry and conformationally restricted analogs in drug design.

The pharmaceutical industry's focus on metabolic stability and drug-like properties has brought attention to compounds with balanced lipophilicity and polar functionality, such as methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate. The compound's ester group provides a point of metabolic vulnerability that can be strategically exploited in prodrug design, while the dimethyl substitution may influence its pharmacokinetic profile. These characteristics make it relevant to current discussions about ADME optimization in drug development.

In the context of green chemistry and sustainable synthesis, researchers are exploring efficient routes to prepare methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate with minimal environmental impact. Recent advances in catalytic methods and atom-economical transformations could potentially be applied to the synthesis of this compound, aligning with the pharmaceutical industry's push toward more sustainable practices. The development of such methods would address common search queries about eco-friendly synthesis of complex organic molecules.

The analytical characterization of methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate presents interesting challenges that resonate with current analytical chemistry trends. Modern techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR are essential for confirming its structure and purity. These aspects are particularly relevant to researchers searching for information about structural elucidation of complex esters and spectroscopic analysis of strained ring systems.

Looking toward future applications, CAS 2138517-77-6 may find use in the development of specialty chemicals beyond pharmaceuticals. Its unique structure could be valuable in materials science, particularly in the design of functional polymers or advanced coatings. The compound's potential in these areas aligns with growing interest in high-performance materials and smart coatings, which are frequent topics in current chemical research and industrial applications.

For researchers working with methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate, proper handling and storage are important considerations. While not classified as hazardous, the compound should be treated with standard laboratory precautions. These practical aspects respond to common search queries about chemical handling and storage conditions for research compounds, providing valuable information for laboratory personnel.

The commercial availability of methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate is of interest to many researchers. As demand for structurally diverse building blocks increases, suppliers are expanding their catalogs to include specialized compounds like this one. This market trend reflects the pharmaceutical industry's need for novel chemical space in drug discovery programs, addressing frequent searches about chemical sourcing and research compound availability.

In summary, methyl 2-cyclobutanecarbonyl-6,6-dimethyl-4-oxoheptanoate (CAS No. 2138517-77-6) represents an interesting case study in modern organic chemistry. Its unique structural features, potential applications in drug discovery, and relevance to current research trends make it a compound worth watching in both academic and industrial settings. As synthetic methodologies advance and new biological targets emerge, compounds with this type of structural complexity will likely play increasingly important roles in chemical research and development.